Cas no 1019574-83-4 (3-(4-methylpentan-2-yl)aminobenzonitrile)

• Product Name: 3-(4-methylpentan-2-yl)aminobenzonitrile
• CAS No: 1019574-83-4
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5156332
• PubChem ID: 43194392
• Update Time: 2026-03-04

3-(4-methylpentan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(1,3-dimethylbutyl)amino]-
• 3-(4-methylpentan-2-yl)aminobenzonitrile

• Inchi： 1S/C13H18N2/c1-10(2)7-11(3)15-13-6-4-5-12(8-13)9-14/h4-6,8,10-11,15H,7H2,1-3H3
• InChI Key： CLFNKVHSELEZAM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC(C)CC(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(4-methylpentan-2-yl)aminobenzonitrile

Recent Advances in the Study of 3-(4-methylpentan-2-yl)aminobenzonitrile (CAS: 1019574-83-4)

3-(4-methylpentan-2-yl)aminobenzonitrile (CAS: 1019574-83-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(4-methylpentan-2-yl)aminobenzonitrile. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a specific class of enzymes involved in inflammatory pathways. The researchers employed a combination of in vitro assays and computational modeling to identify the binding interactions between the compound and its target enzyme, providing valuable insights into its mode of action. These findings suggest that 3-(4-methylpentan-2-yl)aminobenzonitrile could serve as a promising lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 3-(4-methylpentan-2-yl)aminobenzonitrile has also been investigated for its potential role in cancer therapy. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The study utilized a series of cell-based assays to evaluate the compound's efficacy and selectivity, revealing that it induces apoptosis through the activation of specific signaling pathways. These results underscore the compound's potential as a candidate for further preclinical evaluation in oncology.

The synthetic accessibility of 3-(4-methylpentan-2-yl)aminobenzonitrile has also been a topic of interest in recent research. A study published in Organic & Biomolecular Chemistry described an efficient and scalable synthetic route for the production of this compound, employing a combination of catalytic and stoichiometric reagents to achieve high yields and purity. The authors highlighted the advantages of their synthetic approach, including its compatibility with a range of functional groups and its potential for further derivatization. This work provides a foundation for the large-scale production of 3-(4-methylpentan-2-yl)aminobenzonitrile, facilitating its use in both academic and industrial settings.

Despite these promising findings, challenges remain in the development of 3-(4-methylpentan-2-yl)aminobenzonitrile as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring strategies to optimize the compound's pharmacological profile, including structural modifications and formulation approaches. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 3-(4-methylpentan-2-yl)aminobenzonitrile (CAS: 1019574-83-4) represents a promising area of research in the chemical biology and pharmaceutical fields. Recent studies have shed light on its biological activity, synthetic accessibility, and therapeutic potential, paving the way for future investigations. As research continues to advance, this compound may emerge as a valuable tool for drug discovery and a potential candidate for clinical development. The integration of multidisciplinary approaches will be crucial in addressing the remaining challenges and unlocking the full potential of this intriguing molecule.